Cas no 1021024-99-6 (4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione)

• Product Name: 4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• CAS No: 1021024-99-6
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5471625
• Update Time: 2025-10-28

4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxyphenyl)-6-(oxolan-2-ylmethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• Inchi： 1S/C17H19N3O4/c21-11-5-3-10(4-6-11)15-14-13(18-17(23)19-15)9-20(16(14)22)8-12-2-1-7-24-12/h3-6,12,15,21H,1-2,7-9H2,(H2,18,19,23)
• InChI Key： QYOKHZWYEXEWIJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(O)C=C2)C2C(=O)N(CC3CCCO3)CC=2N1

Additional information on 4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

Chemical Profile of 4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 1021024-99-6)

4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, identified by its CAS number 1021024-99-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class of scaffolds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as a hydroxyl moiety at the 4-position of the phenyl ring and an oxolane methylated at the 6-position introduces unique chemical and biological properties that make this molecule a subject of intense research interest.

The pyrrolo[3,4-d]pyrimidine core is a privileged structure in drug discovery due to its ability to mimic natural nucleobases and interact with various biological targets. Specifically, this scaffold has been extensively studied for its potential in inhibiting kinases and other enzymes involved in cancer progression. The hydroxyphenyl substituent not only enhances solubility but also influences electronic properties, making it a critical factor in molecular recognition processes. Additionally, the oxolan-2-ylmethyl group introduces a flexible ether linkage that can modulate binding affinity and metabolic stability.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel derivatives of 4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione with enhanced pharmacological profiles. Studies have demonstrated that modifications at the 2-position of the pyrrolopyrimidine ring can significantly alter binding interactions with target proteins. For instance, recent publications highlight the synthesis of analogs featuring halogenated aromatic rings or alkynyl groups that exhibit improved selectivity over known kinases such as EGFR and ALK.

The hydroxyl group at the para position of the phenyl ring plays a pivotal role in hydrogen bonding interactions with biological targets. This feature has been exploited in designing molecules that exhibit potent inhibitory effects on tyrosine kinases involved in tumor growth and metastasis. Furthermore, the oxolane moiety contributes to conformational flexibility, which is often essential for achieving high affinity binding to protein targets. This structural attribute has been leveraged in developing compounds with improved pharmacokinetic properties.

In vitro studies have revealed that derivatives of 4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione exhibit significant cytotoxicity against various cancer cell lines. Mechanistic investigations suggest that these compounds interfere with key signaling pathways such as MAPK and PI3K/Akt by inhibiting downstream effectors. Notably, preclinical trials have shown promising results in animal models of solid tumors and hematological malignancies. The combination of potency and selectivity makes this compound an attractive candidate for further development into a novel therapeutic agent.

The synthesis of 4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the pyrrolopyrimidine core followed by functionalization at the 4-position and 6-position via nucleophilic substitution or metal-catalyzed coupling reactions. Advances in green chemistry have also enabled more sustainable synthetic routes using catalytic methods and solvent-free conditions.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical property for treating central nervous system (CNS) disorders. Structural modifications aimed at improving lipophilicity while maintaining solubility have been successful in enhancing BBB penetration. Recent studies using molecular dynamics simulations have provided insights into how structural features influence passive diffusion across the BBB membrane.

Future directions in research on 4-(4-hydroxyphenyl)-6-[(oxolan-2-yl)methyl]-1H,2H、3、 H、 5、 H、 H、 H - pyrrolo [ 3， 34 - d ] pyrimidine - 25 - dione include exploring its potential as an adjuvant therapy alongside existing chemotherapeutic agents. Combination studies are underway to evaluate whether this compound can synergize with other kinase inhibitors or targeted therapies to improve overall treatment efficacy. Additionally， efforts are being directed toward developing prodrugs that enhance bioavailability while reducing toxicity。

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists， biologists， pharmacologists， and clinicians。 The study of CAS No. 10210249 -99 - 6 exemplifies how structural innovation can lead to discoveries with significant therapeutic potential。 As research continues， further insights into its mechanism of action will undoubtedly pave the way for new treatment strategies against cancer and other diseases。